Cas no 790602-34-5 (Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester)
790602-34-5 structure
Product Name:Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester
CAS No:790602-34-5
MF:C10H13NO3
MW:195.215122938156
CID:555207
PubChem ID:12222212
Update Time:2025-04-19
Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester
- Benzenecarboximidic acid, 4-(2-hydroxyethoxy)-, methyl ester (9CI)
- 790602-34-5
- SCHEMBL14669419
- Methyl 4-(2-hydroxyethoxy)benzenecarboximidate
-
- Inchi: 1S/C10H13NO3/c1-13-10(11)8-2-4-9(5-3-8)14-7-6-12/h2-5,11-12H,6-7H2,1H3
- InChI Key: AWALLWPGCLUWRP-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(C(=N)OC)=CC=1
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.5Ų
Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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